Cas no 875535-40-3 (1,2-BENZENEDICARBOXALDEHYDE, 4,5-BIS[(TRIMETHYLSILYL)ETHYNYL]-)

• Product Name: 1,2-BENZENEDICARBOXALDEHYDE, 4,5-BIS[(TRIMETHYLSILYL)ETHYNYL]-
• CAS No: 875535-40-3
• MF: C₁₈H₂₂O₂Si₂
• MW: 326.537086963654
• CID: 3179255
• PubChem ID: 11508143
• Update Time: 2025-04-21

1,2-BENZENEDICARBOXALDEHYDE, 4,5-BIS[(TRIMETHYLSILYL)ETHYNYL]- Chemical and Physical Properties

Names and Identifiers

• 1,2-BENZENEDICARBOXALDEHYDE, 4,5-BIS[(TRIMETHYLSILYL)ETHYNYL]-
• DTXSID001176606
• 4,5-Bis[2-(trimethylsilyl)ethynyl]-1,2-benzenedicarboxaldehyde
• 875535-40-3

• Inchi： 1S/C18H22O2Si2/c1-21(2,3)9-7-15-11-17(13-19)18(14-20)12-16(15)8-10-22(4,5)6/h11-14H,1-6H3
• InChI Key： YVBZQMMJWBQQFR-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=C(C=O)C(C=O)=CC=1C#C[Si](C)(C)C)(C)(C)C

Computed Properties

• Exact Mass: 326.11583301Da
• Monoisotopic Mass: 326.11583301Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1Ų